N-ethyl-4-methyl-6-[4-(3-methylbenzoyl)-1-piperazinyl]-2-pyrimidinamine

• IUPAC Name: [4-[2-(ethylamino)-6-methylpyrimidin-4-yl]piperazin-1-yl]-(3-methylphenyl)methanone
• InChI: InChI=1S/C19H25N5O/c1-4-20-19-21-15(3)13-17(22-19)23-8-10-24(11-9-23)18(25)16-7-5-6-14(2)12-16/h5-7,12-13H,4,8-11H2,1-3H3,(H,20,21,22)
• InChI Key: PWUXQWWGDIFCIF-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=CC(=N1)N2CCN(CC2)C(=O)C3=CC=CC(=C3)C)C
• Molecular Formula: C19H25N5O
• Molecular Weight: 339.4 g/mol

Description

N-ethyl-4-methyl-6-[4-(3-methylbenzoyl)-1-piperazinyl]-2-pyrimidinamine, also known as EMD-281014, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of piperazine-containing pyrimidine derivatives and has been found to exhibit promising pharmacological properties.

Scientific Research Applications

Piperazine Derivatives in Therapeutic Use

Piperazine, a six-membered nitrogen-containing heterocycle, is significant in the rational design of drugs. It is found in a plethora of drugs with various therapeutic uses, such as antipsychotic, antihistamine, antianginal, antidepressant, anticancer, antiviral, cardio protectors, anti-inflammatory, and imaging agents. Small modifications to the substitution pattern on the piperazine nucleus can result in a recognizable difference in the medicinal potential of resultant molecules. Research covering several different activities of the piperazine ring suggests its successful emergence as a pharmacophore. Certain patents recommend that piperazines can be a flexible building block to discover drug-like elements, where modification of substituents present on the piperazine ring may have a significant impact on the pharmacokinetic and pharmacodynamics factors of resulting molecules (Rathi et al., 2016).

Pyrimidine Derivatives for Optoelectronic Materials

Pyrimidine derivatives are highlighted for their applications related to photo- and electroluminescence, including luminescent small molecules and chelate compounds. The incorporation of pyrimidine fragments into π-extended conjugated systems is of great value for the creation of novel optoelectronic materials. These derivatives are instrumental in the development of materials for organic light-emitting diodes (OLEDs), including white OLEDs and highly efficient red phosphorescent OLEDs, as well as nonlinear optical materials and colorimetric pH sensors. Pyrimidine-based systems also show potential as photosensitizers for dye-sensitized solar cells (Lipunova et al., 2018).